3-bromo-4-(4-fluorobenzyloxy)-1H-pyridin-2-one

• Molecular Formula: C12H9BrFNO2
• Molecular Weight: 298.11 g/mol
• IUPAC Name: 3-bromo-4-[(4-fluorophenyl)methoxy]-1H-pyridin-2-one
• InChI: InChI=1S/C12H9BrFNO2/c13-11-10(5-6-15-12(11)16)17-7-8-1-3-9(14)4-2-8/h1-6H,7H2,(H,15,16)
• InChI Key: FIIJTGMIVFKRSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(C(=O)NC=C2)Br)F

Description

3-bromo-4-(4-fluorobenzyloxy)-1H-pyridin-2-one is a useful research compound. Its molecular formula is C12H9BrFNO2 and its molecular weight is 298.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice-cold solution of 4-(4-fluorobenzyloxy)pyridine-2(1H)-one (3.1 g, 14 mmol) in AcOH (26 mL) was added a solution of bromine (0.79 mL, 15 mmol) in AcOH (51 mL), and the reaction mixture was stirred at room temperature for 2 h. The solvent was removed under reduced pressure, and purification by flash column chromatography (silica, 1:1 Et2O/hexanes) to afford 3-bromo-4-(4-fluorobenzyloxy)-1H-pyridin-2-one as an orange solid (0.78 g, 48%): MS APCI m/z 298 [M+H]+.